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Introduction
Titanium Tetranitrate, Ti(NO₃)₄, is a volatile inorganic compound notable for its highly reactive

nature in its anhydrous form. As a member of the transition metal nitrate family, it serves as a

significant precursor in materials science and a versatile reagent in chemical synthesis. This

guide provides a comprehensive overview of the chemical and physical properties of titanium

tetranitrate, with a focus on quantitative data, experimental protocols, and potential applications

relevant to research and drug development.

Core Chemical Properties and Data
Titanium tetranitrate is a white, volatile, and hygroscopic solid.[1][2] In its anhydrous state, it is

a powerful oxidizing agent and can react vigorously with organic compounds.[3] The key

physical and structural properties are summarized in the tables below.
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Property Value Source(s)

Chemical Formula Ti(NO₃)₄ [2]

Molar Mass 295.8866 g/mol [2]

Appearance White volatile solid [2]

Density 2.192 g/cm³ [2]

Melting Point 58.5 °C [3]

Boiling Point Decomposes [3]

Solubility
Soluble in nonpolar solvents

(e.g., CCl₄); reacts with water
[3]

Crystallographic Data
The crystal structure of titanium tetranitrate has been determined by single-crystal X-ray

diffraction. It crystallizes in the monoclinic system with the P2₁/c space group.[2]

Crystallographic
Parameter

Value Source(s)

Crystal System Monoclinic [2]

Space Group P2₁/c [2]

Unit Cell Dimensions
a = 7.80 Å, b = 13.57 Å, c =

10.34 Å, β = 125.0°
[2]

Molecules per Unit Cell (Z) 4 [2]

Synthesis and Experimental Protocols
The primary route for the synthesis of anhydrous titanium tetranitrate is the nitration of

titanium(IV) chloride (TiCl₄) with dinitrogen pentoxide (N₂O₅).[2][3] The hydrated form can be

produced by dissolving titanium compounds in nitric acid; however, the anhydrous form cannot

be obtained by heating the hydrate as it will decompose.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Anhydrous Titanium Tetranitrate
Reaction:

TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂[2]

Experimental Protocol:

Preparation of Dinitrogen Pentoxide (N₂O₅): Dinitrogen pentoxide can be prepared by the

dehydration of nitric acid (HNO₃) with phosphorus pentoxide (P₄O₁₀) or by the oxidation of

nitrogen dioxide (NO₂) with ozone.[1][4][5] The synthesis using ozone is often preferred for

obtaining a product free of other nitrogen oxides.[5] The N₂O₅ is typically collected in a cold

trap at -78 °C.[5]

Nitration of Titanium(IV) Chloride:

In a Schlenk flask or similar apparatus designed for air-sensitive techniques, a solution of

titanium(IV) chloride in a dry, inert solvent such as carbon tetrachloride is prepared and

cooled.

A solution of dinitrogen pentoxide in the same solvent is added dropwise to the cooled

TiCl₄ solution under an inert atmosphere (e.g., argon or dry nitrogen).

The reaction mixture is allowed to slowly warm to room temperature.

The volatile byproducts and solvent are removed under vacuum to yield solid titanium

tetranitrate.

Purification: The crude titanium tetranitrate can be purified by sublimation under vacuum.

Handling and Storage:

Anhydrous titanium tetranitrate is highly sensitive to moisture and is a strong oxidizer.[3] It

should be handled and stored under an inert, dry atmosphere using Schlenk line or glovebox

techniques.[3] Store in a tightly sealed container in a cool, dry, well-ventilated area away from

combustible materials.[6]
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Reactivity and Decomposition
Anhydrous titanium tetranitrate is a highly reactive compound. It is a powerful oxidizing agent

and reacts readily with a variety of organic compounds, including alkanes.[3]

Thermal Decomposition
Upon heating, titanium tetranitrate decomposes to form titanium dioxide (TiO₂) and nitrogen

dioxide (NO₂).[3]

Overall Reaction:

Ti(NO₃)₄ → TiO₂ + 4 NO₂ + O₂

While the detailed mechanism with all intermediates is not fully elucidated in the provided

search results, the overall transformation is a key characteristic of this compound and is utilized

in the synthesis of titanium dioxide materials.[7]

Ti(NO₃)₄ Intermediate Species
(e.g., Oxynitrates)

Heat (Δ)

TiO₂

4NO₂ + O₂

Click to download full resolution via product page

Caption: Thermal Decomposition Pathway of Titanium Tetranitrate.

Applications in Research and Drug Development
While direct applications of titanium tetranitrate in drug formulations are not prevalent due to its

high reactivity, its role as a precursor and catalyst is of interest to the pharmaceutical and

materials science fields.

Precursor for Nanomaterials
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Titanium tetranitrate can be used as a precursor for the synthesis of titanium dioxide (TiO₂)

nanoparticles and thin films.[7] TiO₂ nanomaterials are extensively studied for applications in

drug delivery due to their biocompatibility, photocatalytic activity, and tunable properties.[8][9]

These nanomaterials can be functionalized to act as carriers for targeted drug delivery,

controlled release, and in photodynamic therapy.[8]

Catalyst in Organic Synthesis
Titanium compounds, in general, are utilized as catalysts in a variety of organic

transformations, including esterification, polymerization, and asymmetric synthesis, which are

fundamental in the production of fine chemicals and pharmaceuticals.[10][11] The Lewis acidic

nature of the titanium center in complexes derived from titanium tetranitrate can facilitate such

reactions.

Signaling Pathways and Experimental Workflows
The synthesis of anhydrous titanium tetranitrate requires careful handling of air- and moisture-

sensitive reagents. The following diagram illustrates a typical experimental workflow for its

synthesis.
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Caption: Experimental Workflow for Anhydrous Ti(NO₃)₄ Synthesis.

Safety and Toxicology
Anhydrous titanium tetranitrate is a strong oxidizing agent and should be handled with care.[3]

It is corrosive and can cause severe skin burns and eye damage.[12] Due to its reactivity with

water, it should be handled in a dry environment.[3]
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The toxicology of titanium tetranitrate is not extensively documented. However, information on

its decomposition product, titanium dioxide, is more readily available. While generally

considered to have low toxicity, there is ongoing discussion regarding the safety of TiO₂

nanoparticles, with some studies suggesting potential for genotoxicity at high concentrations.

[13]

Conclusion
Titanium tetranitrate is a highly reactive inorganic compound with well-defined structural and

physical properties. Its synthesis requires careful handling of air-sensitive reagents. While its

direct application in pharmaceuticals is limited by its reactivity, it serves as a valuable precursor

for catalytically active materials and drug delivery systems based on titanium dioxide. Further

research into the controlled reactions and decomposition of titanium tetranitrate may open new

avenues for its application in advanced materials and chemical synthesis relevant to the drug

development industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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